Cas no 2940947-72-6 (Tert-butyl 5-chloro-2-methylsulfonyl-pyrimidine-4-carboxylate)

• Product Name: Tert-butyl 5-chloro-2-methylsulfonyl-pyrimidine-4-carboxylate
• CAS No: 2940947-72-6
• MF: C₁₀H₁₃ClN₂O₄S
• MW: 292.739220380783
• CID: 6800678
• PubChem ID: 170907629
• Update Time: 2024-11-08

Tert-butyl 5-chloro-2-methylsulfonyl-pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• G15376
• TERT-BUTYL 5-CHLORO-2-METHYLSULFONYL-PYRIMIDINE-4-CARBOXYLATE
• 2940947-72-6
• Tert-butyl 5-chloro-2-methylsulfonyl-pyrimidine-4-carboxylate

• Inchi： 1S/C10H13ClN2O4S/c1-10(2,3)17-8(14)7-6(11)5-12-9(13-7)18(4,15)16/h5H,1-4H3
• InChI Key： GOTUKDKSSIVJNJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OC(C)(C)C)S(C)(=O)=O

Computed Properties

• Exact Mass: 292.0284558g/mol
• Monoisotopic Mass: 292.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.6Ų